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Compound of Interest

Compound Name: Tetrafluoroterephthalonitrile

Cat. No.: B158556

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
should not be substituted for a formal risk assessment or Safety Data Sheet (SDS). All
laboratory work should be conducted in accordance with institutional and regulatory safety
protocols.

Introduction

Tetrafluoroterephthalonitrile (CAS No. 1835-49-0), a fluorinated aromatic nitrile, is a versatile
building block in organic synthesis, particularly in the development of polymers and advanced
materials.[1] As a fine powder, this compound presents specific handling challenges and
potential health hazards that necessitate a thorough understanding of its toxicological profile
and appropriate safety measures. This guide provides a comprehensive overview of the safety
and handling of Tetrafluoroterephthalonitrile powder, compiled from available safety data and
toxicological information on related compounds.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Tetrafluoroterephthalonitrile is
presented in Table 1. Understanding these properties is crucial for the safe handling, storage,
and emergency response procedures associated with this compound.

Table 1: Physical and Chemical Properties of Tetrafluoroterephthalonitrile
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Property Value Reference(s)

Molecular Formula CsFaN:2 [2]

Molecular Weight 200.09 g/mol [2]
White to light yellow crystalline

Appearance [1]
powder

Melting Point 197-199 °C

Boiling Point 243.3 °C at 760 mmHg

- Soluble in hot methanol and

Solubility [21[3]
acetone.

Vapor Pressure 0.0324 mmHg at 25°C [4]

Flash Point 100.9 °C [4]

Toxicological Profile

The toxicological data for Tetrafluoroterephthalonitrile is limited. Much of the understanding
of its potential hazards is derived from its chemical structure as a fluorinated aromatic nitrile
and from the available Safety Data Sheets (SDS).

Acute Toxicity

Tetrafluoroterephthalonitrile is classified as toxic if swallowed.[5] The primary mechanism of
toxicity for many nitriles is the metabolic release of cyanide, which can interfere with cellular
respiration.[4] While specific data for inhalation and dermal toxicity of
Tetrafluoroterephthalonitrile are not readily available, it is prudent to handle it as a
compound with potential for toxicity through these routes as well.

Table 2: Acute Toxicity Data for Tetrafluoroterephthalonitrile
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Route of Exposure  Species Value Reference(s)
Oral (LDso) Mouse 56 mg/kg [6]

Dermal (LDso) Data Not Available

Inhalation (LCso) Data Not Available

Irritation and Sensitization

The compound is classified as a skin and eye irritant.[5] Direct contact with the powder or its
dust can cause redness, pain, and inflammation. There is currently no specific data available
on the potential for Tetrafluoroterephthalonitrile to cause skin sensitization.

Genotoxicity and Carcinogenicity

There is no specific data available on the genotoxic or carcinogenic potential of
Tetrafluoroterephthalonitrile. However, as with any chemical lacking extensive toxicological
evaluation, it should be handled with care to minimize exposure.

Putative Signaling Pathways of Toxicity

Due to the limited specific research on the toxicological mechanisms of
Tetrafluoroterephthalonitrile, a putative signaling pathway for its toxicity is proposed based
on the known effects of nitriles and fluorinated aromatic compounds. The primary concern with
nitrile compounds is the potential for in vivo metabolism to release cyanide ions. Cyanide is a
potent inhibitor of cytochrome c oxidase (Complex IV) in the mitochondrial electron transport
chain, leading to a rapid decrease in cellular ATP production and subsequent cytotoxic effects.

Furthermore, fluorinated aromatic compounds can induce cellular stress responses. The
diagram below illustrates a hypothesized signaling pathway for Tetrafluoroterephthalonitrile
toxicity, integrating potential cyanide-mediated effects and cellular stress responses.
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Figure 1: Hypothesized Signaling Pathway of Tetrafluoroterephthalonitrile Toxicity

Click to download full resolution via product page

Caption: Figure 1: Hypothesized Signaling Pathway of Tetrafluoroterephthalonitrile Toxicity.
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Safe Handling and Storage

Adherence to strict safety protocols is paramount when working with
Tetrafluoroterephthalonitrile powder to minimize the risk of exposure and ensure a safe
laboratory environment.

Engineering Controls

All handling of Tetrafluoroterephthalonitrile powder should be performed in a well-ventilated
area, preferably within a certified chemical fume hood or a glove box to prevent inhalation of
dust particles.[7] Local exhaust ventilation should be used at the source of dust generation.
Eyewash stations and safety showers must be readily accessible in the immediate work area.

[7]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling this compound. The following
diagram outlines the recommended PPE selection based on the potential routes of exposure.

Inhalation Dermal Contact Eye Contact

\

Chemical Splash Goggles Face Shield (for splash risk)

gf Exposure

Chemical-resistant Gloves
(e.g., Nitrile)

NIOSH-approved Respirator
(e.g., N95 for powder)

Flame-resistant Lab Coat

Recommended PPE

Figure 2: Personal Protective Equipment (PPE) for Handling Tetrafluoroterephthalonitrile

Click to download full resolution via product page

Caption: Figure 2: Personal Protective Equipment for Tetrafluoroterephthalonitrile.
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Hygiene Practices

Avoid the formation of dust during handling.[7] Do not eat, drink, or smoke in areas where the
powder is handled, stored, or processed. Wash hands thoroughly with soap and water after
handling and before breaks. Contaminated clothing should be removed and laundered before
reuse.

Storage

Store Tetrafluoroterephthalonitrile in a tightly closed container in a cool, dry, and well-
ventilated area.[4] It should be stored away from incompatible materials such as strong
oxidizing agents and strong bases.[7] Recommended storage temperature is between 2-8°C.[4]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

Table 3: First Aid Measures for Tetrafluoroterephthalonitrile Exposure
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Exposure Route First Aid Procedure Reference(s)
Move the victim to fresh air. If
) not breathing, give artificial
Inhalation [7]

respiration. Seek immediate

medical attention.

Immediately wash the affected
area with plenty of soap and
_ water for at least 15 minutes.
Skin Contact )
Remove contaminated
clothing. Seek medical

attention if irritation persists.

[7]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

Eye Contact upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[7]

Do NOT induce vomiting.

Rinse mouth with water. Never

Ingestion give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[7]

Spill Response

The following flowchart outlines the general procedure for responding to a spill of

Tetrafluoroterephthalonitrile powder.
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Evacuate immediate area
and restrict access

'

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

'

Contain the spill
(use absorbent pads for solids)

'

Carefully sweep or vacuum powder.
Avoid creating dust.
Place in a sealed container.

'

Decontaminate the spill area
with a suitable solvent and then
wash with soap and water.

l

Dispose of waste as
hazardous material according to
institutional and local regulations.

Figure 3: Emergency Spill Response for Tetrafluoroterephthalonitrile Powder

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b158556?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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